N1-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been studied in the context of synthesizing heterocyclic compounds. For instance, research by Kappe, Roschger, Schuiki, and Stadlbauer (2003) explored the synthesis and reactions of similar heterocyclic compounds, demonstrating the versatility and reactivity of these structures in various chemical transformations (Kappe, T., Roschger, P., Schuiki, B., & Stadlbauer, W., 2003).
Antibacterial Applications
- Ishikawa, Uno, Miyamoto, Ueda, Tamaoka, Tominaga, and Nakagawa (1990) synthesized derivatives of similar pyrroloquinoline structures for treating systemic infections, showing the antibacterial potential of these compounds (Ishikawa, H., Uno, T., Miyamoto, H., Ueda, H., Tamaoka, H., Tominaga, M., & Nakagawa, K., 1990).
Diuretic Properties
- Ukrainets, Golik, Chernenok, and others conducted extensive research into the diuretic activity of compounds structurally similar to the query compound. Their work underscores the potential of these compounds in treating conditions like hypertension and edema (Ukrainets, I., Golik, N. Y., Chernenok, I. N., et al.).
Antiviral and Antitubercular Activities
- Research by Ivashchenko, Yamanushkin, Mit’kin, and colleagues (2014) on similar compounds revealed their potential in antiviral activities, especially against influenza and hepatitis C virus (Ivashchenko, A., Yamanushkin, P., Mit’kin, O. D., et al., 2014). Additionally, Ukrainets, Tkach, Grinevich (2008) explored the antitubercular activities of related compounds, indicating their potential use in treating tuberculosis (Ukrainets, I., Tkach, A. A., & Grinevich, L. A., 2008).
Asthma and Allergy Treatment
- Paris, Cottin, Demonchaux, and others (1995) synthesized pyrroloquinoline derivatives, demonstrating their efficacy against histamine, platelet activating factor, and leukotrienes, which are crucial in asthma treatment (Paris, D., Cottin, M., Demonchaux, P., et al., 1995).
properties
IUPAC Name |
N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-N'-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O4/c1-27-8-6-14-10-15(2-4-19(14)27)20(29)13-25-23(31)24(32)26-18-11-16-3-5-21(30)28-9-7-17(12-18)22(16)28/h2,4,6,8,10-12,20,29H,3,5,7,9,13H2,1H3,(H,25,31)(H,26,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWSMLOPQATZAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC4=C5C(=C3)CCN5C(=O)CC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.